Cas no 392303-29-6 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide)

N-(5-{(3-Fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a specialized organic compound featuring a 1,3,4-thiadiazole core functionalized with a cyclopropanecarboxamide group and a 3-fluorobenzylthio substituent. Its structural design confers potential utility in medicinal chemistry, particularly as a scaffold for developing enzyme inhibitors or receptor modulators due to the presence of the thiadiazole ring and fluorophenyl moiety, which are known to enhance binding affinity and metabolic stability. The cyclopropane group may contribute to conformational rigidity, improving selectivity. This compound is of interest in pharmaceutical research for its synthetic versatility and potential bioactivity, making it a candidate for further investigation in drug discovery programs.
N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide structure
392303-29-6 structure
Product Name:N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
CAS No:392303-29-6
MF:C13H12FN3OS2
MW:309.382283210754
CID:6185123
PubChem ID:4382839
Update Time:2025-10-29

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
    • F0417-1962
    • N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
    • N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
    • SR-01000006059
    • N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
    • Oprea1_545559
    • AKOS024577419
    • 392303-29-6
    • SR-01000006059-1
    • Inchi: 1S/C13H12FN3OS2/c14-10-3-1-2-8(6-10)7-19-13-17-16-12(20-13)15-11(18)9-4-5-9/h1-3,6,9H,4-5,7H2,(H,15,16,18)
    • InChI Key: CVYPHAQYMQMBNF-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NC(C1CC1)=O)SCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 309.04058252g/mol
  • Monoisotopic Mass: 309.04058252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 108Ų

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0417-1962-2μmol
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0417-1962-5μmol
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0417-1962-10μmol
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0417-1962-20μmol
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0417-1962-1mg
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0417-1962-2mg
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0417-1962-3mg
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0417-1962-4mg
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0417-1962-5mg
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0417-1962-10mg
N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
392303-29-6 90%+
10mg
$79.0 2023-05-17

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide

Introduction to N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide (CAS No. 392303-29-6)

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 392303-29-6, represents a novel class of molecules with potential applications in medicinal chemistry. The structural features of this compound, particularly its incorporation of a cyclopropane moiety and a thiadiazole ring system, contribute to its unique chemical properties and biological activities.

The molecular structure of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is characterized by a combination of heterocyclic and aliphatic components. The presence of a fluorophenyl group and a methylsulfanyl substituent enhances its pharmacological profile, making it an attractive candidate for further investigation. The cyclopropane ring, known for its strained three-membered carbon framework, introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Thiadiazoles are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide may contribute to its unique pharmacological effects. For instance, the fluorine atom in the phenyl ring can enhance lipophilicity and metabolic stability, while the methylsulfanyl group may interact with biological targets in a specific manner.

The synthesis of this compound involves multiple steps, including the formation of the thiadiazole core and the introduction of the cyclopropane ring. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as nucleophilic substitution reactions and cyclization processes are crucial in constructing the desired molecular framework. The use of protective groups and careful control of reaction conditions are essential to avoid unwanted side products.

The pharmacological evaluation of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide has revealed promising results in preclinical studies. Initial assays suggest that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For example, it has shown potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, its interaction with immune system components suggests that it may have therapeutic applications in inflammatory diseases.

The structural flexibility offered by the cyclopropane moiety allows for fine-tuning of pharmacokinetic properties. This feature is particularly important for drug development, as it can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling studies have been conducted to predict the binding mode of this compound with target proteins. These studies provide valuable insights into how the molecule interacts with biological systems at the molecular level.

In conclusion, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide (CAS No. 392303-29-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of chemical features makes it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.